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  4. Ethyl 7-butyl-11-methyl-2-oxo-6-[(E)-3-phenylprop-2-enoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Ethyl 7-butyl-11-methyl-2-oxo-6-[(E)-3-phenylprop-2-enoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate Ethyl 7-butyl-11-methyl-2-oxo-6-[(E)-3-phenylprop-2-enoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Brand Name: Vulcanchem
CAS No.: 848728-25-6
VCID: VC0356651
InChI: InChI=1S/C28H28N4O4/c1-4-6-16-31-25-21(27(34)32-17-10-11-19(3)24(32)30-25)18-22(28(35)36-5-2)26(31)29-23(33)15-14-20-12-8-7-9-13-20/h7-15,17-18H,4-6,16H2,1-3H3/b15-14+,29-26?
SMILES: CCCCN1C2=C(C=C(C1=NC(=O)C=CC3=CC=CC=C3)C(=O)OCC)C(=O)N4C=CC=C(C4=N2)C
Molecular Formula: C28H28N4O4
Molecular Weight: 484.5g/mol

Ethyl 7-butyl-11-methyl-2-oxo-6-[(E)-3-phenylprop-2-enoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

CAS No.: 848728-25-6

Main Products

VCID: VC0356651

Molecular Formula: C28H28N4O4

Molecular Weight: 484.5g/mol

Ethyl 7-butyl-11-methyl-2-oxo-6-[(E)-3-phenylprop-2-enoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate - 848728-25-6

CAS No. 848728-25-6
Product Name Ethyl 7-butyl-11-methyl-2-oxo-6-[(E)-3-phenylprop-2-enoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Molecular Formula C28H28N4O4
Molecular Weight 484.5g/mol
IUPAC Name ethyl 7-butyl-11-methyl-2-oxo-6-[(E)-3-phenylprop-2-enoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Standard InChI InChI=1S/C28H28N4O4/c1-4-6-16-31-25-21(27(34)32-17-10-11-19(3)24(32)30-25)18-22(28(35)36-5-2)26(31)29-23(33)15-14-20-12-8-7-9-13-20/h7-15,17-18H,4-6,16H2,1-3H3/b15-14+,29-26?
Standard InChIKey CILZXLKJTJTGKV-VAJOVCRWSA-N
Isomeric SMILES CCCCN1C2=C(C=C(C1=NC(=O)/C=C/C3=CC=CC=C3)C(=O)OCC)C(=O)N4C=CC=C(C4=N2)C
SMILES CCCCN1C2=C(C=C(C1=NC(=O)C=CC3=CC=CC=C3)C(=O)OCC)C(=O)N4C=CC=C(C4=N2)C
Canonical SMILES CCCCN1C2=C(C=C(C1=NC(=O)C=CC3=CC=CC=C3)C(=O)OCC)C(=O)N4C=CC=C(C4=N2)C
PubChem Compound 2025208
Last Modified Nov 11 2021
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